Cas no 932464-09-0 (1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 932464-09-0
• MF: C₂₄H₁₇F₂N₃O
• MW: 401.408092260361
• CID: 5341056
• Update Time: 2025-07-09

1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• 1-(2,4-difluorophenyl)-6-methoxy-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• 1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• 1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C24H17F2N3O/c1-14-6-8-15(9-7-14)22-18-13-27-23-17(4-3-5-21(23)30-2)24(18)29(28-22)20-11-10-16(25)12-19(20)26/h3-13H,1-2H3
• InChI Key： YAEBDNWQLKDXDE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C2C3C=CC=C(C=3N=CC=2C(C2C=CC(C)=CC=2)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 587
• XLogP3: 5.7
• Topological Polar Surface Area: 39.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Introduction to 1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 932464-09-0)

The compound 1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline, identified by its CAS number 932464-09-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the quinoline scaffold, which has long been recognized for its pharmacological potential. The structural features of this compound, including the presence of 2,4-difluorophenyl, methoxy, and 4-methylphenyl substituents, contribute to its unique chemical and biological properties. The pyrazolo[4,3-c]quinoline core is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways.

Recent research has highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. The introduction of fluorine atoms into the aromatic ring enhances the metabolic stability and binding affinity of the molecule. In particular, the 2,4-difluorophenyl moiety is known to improve lipophilicity and cell membrane permeability, making it an attractive feature for drug design. The methoxy group at the 6-position further influences the electronic properties of the molecule, potentially affecting its interactions with biological targets. Additionally, the 4-methylphenyl substituent contributes to steric hindrance and may play a role in optimizing binding kinetics.

The quinoline scaffold itself has a rich history in medicinal chemistry, with numerous derivatives exhibiting antimalarial, antibacterial, and anticancer activities. The pyrazolo[4,3-c]quinoline core adds an extra layer of complexity to this scaffold, offering new opportunities for structure-activity relationship (SAR) studies. The compound 1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has been synthesized through multi-step organic reactions that carefully preserve the integrity of each functional group. Advanced synthetic techniques have been employed to ensure high yield and purity.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties in vitro. Its interaction with various enzymes and receptors has been explored using computational modeling and experimental assays. The presence of fluorine atoms is particularly interesting from a bioisosteric perspective, as they can mimic hydrophobic interactions while maintaining rigidity in the molecular structure. This balance is crucial for achieving optimal binding affinity and selectivity.

The methoxy group at the 6-position of the quinoline ring has been shown to influence metabolic pathways by affecting electron distribution. This modification can prevent rapid degradation and enhance bioavailability. Furthermore, the 4-methylphenyl substituent may contribute to enhanced solubility in certain environments, making it more suitable for oral administration or targeted delivery systems. These structural features collectively make this compound a valuable candidate for further investigation.

Current research in medicinal chemistry increasingly emphasizes the development of molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The compound 1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline exemplifies this trend by incorporating several pharmacophores into a single scaffold. Such molecules often exhibit enhanced potency and reduced side effects compared to simpler analogs.

One notable area of investigation has been its potential application in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique structural features of this compound may make it effective against specific mutations or signaling pathways that are difficult to target with existing therapies. Preclinical studies have begun to explore these possibilities using cell culture models and animal models.

Another exciting aspect of this research is the exploration of its antimicrobial properties. Resistance to conventional antibiotics remains a significant global health challenge, prompting efforts to discover novel antimicrobial agents. The structural complexity of this compound suggests that it may interact with bacterial enzymes or cell wall components in ways that are distinct from existing drugs. This could lead to the development of new strategies for combating resistant strains.

The synthesis and characterization of this compound have also benefited from advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been used to confirm its molecular structure and purity. These tools provide critical data for understanding its behavior in biological systems and for optimizing synthetic routes.

In conclusion,1-(2,4-difluorophenyl)-6-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 932464-09-0) represents a promising candidate for further therapeutic development due to its unique structural features and potential biological activities. Its synthesis highlights the importance of innovative approaches in medicinal chemistry research aimed at creating molecules with enhanced pharmacological properties.